Cas no 1773511-56-0 (Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)-)

• Product Name: Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)-
• CAS No: 1773511-56-0
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 5367380
• PubChem ID: 118062857
• Update Time: 2026-03-10

Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)-
• 4-(Difluoromethyl)bicyclo[2.2.1]heptane-1-carboxylic acid

• Inchi： 1S/C9H12F2O2/c10-6(11)8-1-3-9(5-8,4-2-8)7(12)13/h6H,1-5H2,(H,12,13)
• InChI Key： GXFVCDJDKQBCFT-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CC(C(F)F)(CC1)CC2

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Additional information on Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)-

Comprehensive Overview of Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)- (CAS No. 1773511-56-0)

The compound Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)- (CAS No. 1773511-56-0) is a highly specialized organic molecule with a unique bicyclic structure. Its difluoromethyl substitution at the 4-position of the bicyclo[2.2.1]heptane scaffold makes it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the carboxylic acid functional group further enhances its reactivity, enabling diverse synthetic applications. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)- has surged, driven by their ability to improve metabolic stability and bioavailability in drug candidates. The difluoromethyl group is a key feature in modern medicinal chemistry, as it can mimic hydrogen bonds while resisting oxidative degradation. This compound's bicyclic framework also contributes to its rigidity, making it an attractive scaffold for designing conformationally constrained molecules. These properties align with current trends in fragment-based drug design and targeted therapeutics, which are hot topics in pharmaceutical R&D.

From a synthetic chemistry perspective, CAS No. 1773511-56-0 offers intriguing possibilities for structure-activity relationship (SAR) studies. Its bicyclo[2.2.1]heptane core is less common than other bridged systems, providing opportunities to explore novel chemical space. The compound's carboxylic acid moiety allows for straightforward derivatization through amidation, esterification, or other coupling reactions. These characteristics make it a versatile building block for high-throughput screening libraries, a growing area of interest in both academia and industry.

The application of Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)- extends beyond pharmaceuticals. In material science, its rigid structure and fluorine atoms could contribute to the development of advanced polymers with unique thermal and electronic properties. The compound's potential in liquid crystal formulations and organic electronics is another area worth investigating, as these fields continue to gain traction in renewable energy and display technologies.

Analytical characterization of this compound presents interesting challenges and opportunities. The difluoromethyl group generates distinctive splitting patterns in NMR spectroscopy, while the bicyclic system affects its chromatographic behavior. These features make it a compelling case study for advanced analytical techniques, a subject frequently searched by chemistry professionals. Proper identification and purity assessment are crucial, as even minor impurities could significantly impact downstream applications in sensitive research areas.

Environmental and safety considerations for CAS No. 1773511-56-0 follow standard laboratory protocols for carboxylic acid derivatives. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this compound. Its stability under various conditions is an important parameter for researchers, particularly those exploring its use in green chemistry applications or continuous flow processes - two rapidly growing areas in chemical manufacturing.

The commercial availability of Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)- has improved in recent years, reflecting the growing recognition of its utility. Suppliers typically offer it in research quantities with detailed certificates of analysis, addressing the needs of quality-conscious researchers. Pricing trends for such specialized building blocks are often searched by procurement specialists, as they can significantly impact project budgets in drug discovery programs.

Future research directions for this compound may include exploration of its biocatalytic transformations or incorporation into metal-organic frameworks (MOFs). The intersection of fluorine chemistry with supramolecular architectures represents a cutting-edge area that could benefit from compounds like this. Additionally, its potential in proteolysis-targeting chimeras (PROTACs) design warrants investigation, given the current excitement around this therapeutic modality in the pharmaceutical industry.

In summary, Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-(difluoromethyl)- (CAS No. 1773511-56-0) represents a fascinating intersection of structural novelty and functional versatility. Its bicyclic core, combined with the difluoromethyl and carboxylic acid functionalities, creates multiple avenues for innovation across chemistry-driven disciplines. As research continues to uncover new applications for such specialized building blocks, this compound is well-positioned to contribute to advancements in drug discovery, material science, and beyond.